Cas no 339016-38-5 (methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate)

• Product Name: methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate
• CAS No: 339016-38-5
• MDL: MFCD00794693
• CID: 4648464
• Update Time: 2025-11-01

methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate

• MDL： MFCD00794693

Experimental Properties

• Melting Point: 176-178°C

Additional information on methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate

Methyl 4-Amino-3-[(4-Chlorobenzenesulfonyl)methyl]benzoate: An Overview of a Promising Compound

Methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate (CAS No. 339016-38-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating chronic diseases and infections.

The molecular structure of methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate is composed of a benzene ring substituted with an amino group, a methoxy group, and a sulfonyl methyl group. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. The 4-chlorobenzenesulfonyl moiety, in particular, is known for its ability to enhance the solubility and bioavailability of the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate has shown promising antiviral activity against several viral strains. A study conducted by a team at the University of California, San Francisco, reported that this compound inhibits the replication of influenza A virus by interfering with the viral RNA polymerase complex. This finding suggests that methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate could be a valuable lead compound for developing new antiviral drugs.

The pharmacokinetic properties of methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound's stability under physiological conditions and its ability to cross biological membranes further enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical investigations.

In conclusion, methyl 4-amino-3-[(4-chlorobenzenesulfonyl)methyl]benzoate (CAS No. 339016-38-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory and antiviral therapies. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.